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Compound of Interest

Compound Name:
Tetramethylrhodamine-5-

isothiocyanate

Cat. No.: B149028 Get Quote

An In-depth Technical Guide to 5-TRITC: Synonyms, Properties, and Applications

For researchers, scientists, and drug development professionals, a comprehensive

understanding of fluorescent labeling reagents is paramount. Tetramethylrhodamine-5-
isothiocyanate (5-TRITC), a widely utilized amine-reactive fluorescent dye, plays a crucial role

in the visualization and tracking of biomolecules. This guide provides a detailed overview of 5-

TRITC, encompassing its various synonyms and alternative names found in scientific literature,

its key quantitative properties, and a detailed protocol for its application in protein labeling.

Synonyms and Alternative Names
In scientific literature and commercial products, 5-TRITC is referred to by a variety of names. A

clear understanding of these synonyms is essential for accurate literature searches and

product selection.

Systematic Name: Tetramethylrhodamine-5-isothiocyanate[1][2][3][4][5][6]

Common Abbreviation: 5-TRITC[1][2][3][4][7]

Isomer Designation: G isomer[7][8]

Related Isomers and Mixtures:

6-TRITC (Isomer II)[1][4][9]
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5(6)-TRITC (A mixture of 5- and 6-isomers)[4][10]

TRITC (Often used to refer to the mixture of isomers)[9][10]

Depositor-Supplied Synonyms:

5-Isothiocyanato-tetramethylrhodamine

Xanthylium, 9-(2-carboxy-5-isothiocyanatophenyl)-3,6-bis(dimethylamino)-, inner salt

2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-isothiocyanatobenzoate

CAS Number: 80724-19-2[1][2][4][5][6][7]

Quantitative Data
The photophysical and chemical properties of 5-TRITC are critical for its effective use in

fluorescence-based assays. The following table summarizes key quantitative data for 5-TRITC.

Property Value References

Molecular Formula C₂₅H₂₁N₃O₃S [1][2][4][5][10]

Molecular Weight 443.52 g/mol [1][2][3][4][5][7]

CAS Number 80724-19-2 [1][2][4][5][6][7]

Excitation Maximum (λex) ~553-557 nm [3][4][7]

Emission Maximum (λem) ~575-580 nm [3][4][7]

Appearance Purple powder [1]

Solubility Soluble in DMSO and DMF [1][4][10]

Purity ≥95% (HPLC) [1][4][10]

Experimental Protocols
The primary application of 5-TRITC is the covalent labeling of primary amines in biomolecules,

such as proteins and amine-modified oligonucleotides. The isothiocyanate group of 5-TRITC
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reacts with primary amines to form a stable thiourea bond. Below is a detailed protocol for

labeling an antibody with 5-TRITC, adapted from procedures provided by Thermo Fisher

Scientific.

Materials Required:
Antibody Solution: Purified antibody in an amine-free buffer (e.g., 100 mM

carbonate/bicarbonate buffer, pH 9.0). The antibody solution should be at a concentration of

approximately 6 mg/mL.

5-TRITC Solution: 5-TRITC dissolved in anhydrous dimethyl sulfoxide (DMSO) at a

concentration of 1 mg/mL. This solution should be prepared fresh immediately before use.

Conjugation Buffer: 100 mM carbonate/bicarbonate buffer, pH 9.0.

Purification Column: A gel filtration column (e.g., Zeba™ Desalt Spin Column) or dialysis

equipment for removing excess and hydrolyzed dye.

Procedure for Antibody Labeling with TRITC:
Prepare the Antibody: Dialyze the antibody solution against the conjugation buffer to ensure

the absence of primary amine-containing substances (e.g., Tris buffer or glycine) and to

adjust the pH for optimal reaction efficiency.

Prepare the TRITC Solution: Immediately before starting the labeling reaction, dissolve the

5-TRITC powder in DMSO to a final concentration of 1 mg/mL.

Labeling Reaction:

While gently stirring, slowly add 35 µL of the 1 mg/mL TRITC solution to 1 mL of the 6

mg/mL antibody solution. This provides a molar excess of the fluorophore.

Incubate the reaction mixture for 2 hours at room temperature in the dark to prevent

photobleaching of the dye.

Purification of the Conjugate:
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Remove the unreacted and hydrolyzed TRITC from the labeled antibody by gel filtration or

dialysis.

For gel filtration, equilibrate the column with a suitable buffer (e.g., PBS) and apply the

reaction mixture. Collect the fractions containing the labeled antibody, which will elute first.

Storage of the Conjugate: Store the purified TRITC-labeled antibody at 4°C, protected from

light. For long-term storage, it is recommended to add a cryoprotectant (e.g., glycerol) and

store at -20°C.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for labeling a protein with 5-TRITC.

Preparation

Labeling Reaction Purification Final ProductProtein Solution
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Click to download full resolution via product page

Caption: Workflow for the covalent labeling of a protein with 5-TRITC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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